A-205804
A-205804
4-[(4-methylphenyl)thio]-2-thieno[2,3-c]pyridinecarboxamide is an aryl sulfide.
Brand Name:
Vulcanchem
CAS No.:
251992-66-2
VCID:
VC0516488
InChI:
InChI=1S/C15H12N2OS2/c1-9-2-4-10(5-3-9)19-13-7-17-8-14-11(13)6-12(20-14)15(16)18/h2-8H,1H3,(H2,16,18)
SMILES:
CC1=CC=C(C=C1)SC2=C3C=C(SC3=CN=C2)C(=O)N
Molecular Formula:
C15H12N2OS2
Molecular Weight:
300.4 g/mol
A-205804
CAS No.: 251992-66-2
Cat. No.: VC0516488
Molecular Formula: C15H12N2OS2
Molecular Weight: 300.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-[(4-methylphenyl)thio]-2-thieno[2,3-c]pyridinecarboxamide is an aryl sulfide. |
|---|---|
| CAS No. | 251992-66-2 |
| Molecular Formula | C15H12N2OS2 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | 4-(4-methylphenyl)sulfanylthieno[2,3-c]pyridine-2-carboxamide |
| Standard InChI | InChI=1S/C15H12N2OS2/c1-9-2-4-10(5-3-9)19-13-7-17-8-14-11(13)6-12(20-14)15(16)18/h2-8H,1H3,(H2,16,18) |
| Standard InChI Key | QQGWEXFLMJGCAL-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)SC2=C3C=C(SC3=CN=C2)C(=O)N |
| Canonical SMILES | CC1=CC=C(C=C1)SC2=C3C=C(SC3=CN=C2)C(=O)N |
| Appearance | Solid powder |
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